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Compound of Interest

Compound Name: Thallium sulfide

Cat. No.: B1143996

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the fundamental chemical properties of thallium(l)
sulfide, specifically its molecular formula and weight. The information is presented to support
research and development activities where precise chemical data is paramount.

Molecular Formula and Composition

Thallium(l) sulfide, also known as thallous sulfide, is an inorganic compound with the chemical
formula TI2S.[1][2] This formula indicates that each molecule of thallium(l) sulfide is composed
of two thallium (TI) atoms and one sulfur (S) atom. The thallium in this compound exists in the
+1 oxidation state.[2]

Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
Based on the atomic weights of thallium and sulfur, the molecular weight of TS can be
calculated.

The standard atomic weight of Thallium (TI) is within the range of [204.382, 204.385].[3][4] For
the purposes of this calculation, the value of 204.3833 u will be used.[5] The standard atomic
weight of Sulfur (S) is within the range of [32.059, 32.076].[6] A commonly accepted value is
32.066 u.[7]
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The calculation is as follows:
(Atomic Weight of Tl x 2) + Atomic Weight of S = Molecular Weight of Tl>S
(204.3833 u x 2) + 32.066 u = 408.7666 u + 32.066 u = 440.8326 u

This calculated value is consistent with experimentally determined and published molar
masses. For instance, the molar mass is cited as 440.833 g/mol [1], and the molecular weight
is reported as 440.82 g/mol [8] and 440.83 g/mol .[9]

Quantitative Data Summary

For ease of reference and comparison, the key quantitative data for thallium(l) sulfide and its
constituent elements are summarized in the table below.

Property Symbol/Formula Value Citations

Compound Properties

Chemical Formula TS TS [11[2]
Molar Mass 440.833 g/mol [1]

Molecular Weight 440.82 g/mol [8]

440.83 g/mol [9]

Constituent Elements

Element T Thallium
Atomic Weight [204.382, 204.385] u [3][4]
204.3833 u [5]

Element S Sulfur
Atomic Weight [32.059, 32.076] u [6]
32.066 u [7]

Logical Relationship Diagram
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The logical flow for determining the molecular weight of thallium(l) sulfide from its constituent
elements is illustrated below.

Constituent Elements Molecular Formula
Thallium (TI) Sulfur (S) ThS
Atomic Weight: ~204.3833 u Atomic Weight: ~32.066 u g
T
i
X 2 x 1 i
Calculation l
v i v

(2 * Atomic Weight of Tl) + (1 * Atomic Weight of S)

Final Pvroperty

Molecular Weight of Tl2S
~440.8326 u

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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